Cas no 2411319-10-1 (N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide)

• Product Name: N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• CAS No: 2411319-10-1
• MF: C₁₈H₂₄N₂O₂
• MW: 300.395364761353
• CID: 6563297
• PubChem ID: 154795475
• Update Time: 2025-07-02

N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide
• EN300-26578159
• Z1492430529
• 2411319-10-1

• Inchi： 1S/C18H24N2O2/c1-3-14-7-5-6-8-16(14)13-19-18(22)15-9-11-20(12-10-15)17(21)4-2/h4-8,15H,2-3,9-13H2,1H3,(H,19,22)
• InChI Key： WUPRYAQQXXWWSV-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(C(C=C)=O)CC1)NCC1C=CC=CC=1CC

Computed Properties

• Exact Mass: 300.183778013g/mol
• Monoisotopic Mass: 300.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide

Professional Introduction to N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411319-10-1)

N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide, a compound with the CAS number 2411319-10-1, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug discovery and therapeutic development.

The molecular framework of N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide incorporates a piperidine core, which is a common motif in many bioactive molecules. Piperidine derivatives are known for their versatility in medicinal chemistry, often serving as key structural elements in drugs targeting various biological pathways. The presence of a prop-2-enoyl group and an N-(2-ethylphenyl)methyl substituent further enhances the compound's pharmacological profile, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate neurological and cardiovascular functions. The piperidine scaffold in N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide is particularly relevant in this context, as it has been shown to interact with multiple receptor systems involved in these processes. Preliminary studies suggest that this compound may exhibit properties similar to those of existing therapeutic agents used in the management of conditions such as hypertension and neurodegenerative disorders.

The prop-2-enoyl moiety, also known as an allyl ketone, is another critical feature of this compound. Allyl ketones have been extensively studied for their ability to act as intermediates in organic synthesis and as pharmacophores in drug design. The incorporation of this group into the piperidine core of N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide may contribute to its binding affinity and selectivity for specific biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of complex molecules with high accuracy. Molecular docking studies have been performed on N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide to identify potential binding sites on target proteins. These studies have revealed that the compound may interact with enzymes and receptors involved in pathways relevant to inflammation, pain perception, and neurotransmitter release.

The N-(2-ethylphenyl)methyl group adds another layer of complexity to the molecular structure of this compound. This substituent is known to enhance lipophilicity, which can be crucial for drug absorption and distribution within the body. By optimizing the balance between lipophilicity and polarizability, researchers can improve the pharmacokinetic properties of small molecule drugs.

In vitro experiments have begun to explore the pharmacological effects of N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide. Initial findings indicate that the compound exhibits moderate activity against certain enzymatic targets, suggesting its potential as a lead compound for further optimization. Additionally, cell-based assays have shown that it can modulate intracellular signaling pathways associated with cell growth and differentiation.

The synthesis of complex organic molecules like N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide requires meticulous planning and execution. Advanced synthetic techniques, including cross-coupling reactions and transition metal catalysis, have been employed to construct the desired molecular framework efficiently. The synthesis process also involves careful consideration of stereochemistry to ensure the production of enantiomerically pure compounds, which is often essential for achieving desired biological activity.

The potential applications of N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide extend beyond traditional pharmaceuticals. Its unique chemical properties make it a valuable tool for research purposes, such as developing new methodologies for drug discovery or investigating fundamental biological processes. The compound's ability to interact with multiple targets suggests that it could be used in combination therapies, addressing complex diseases more effectively than single-agent treatments.

Ongoing research aims to further elucidate the mechanism of action of this compound and explore its therapeutic potential in preclinical models. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists hope to accelerate the development process and bring new treatments to patients suffering from various conditions.

In conclusion, N-[(2-ethylphenyl)methyl]-1-(prop-2-enoyl)piperidine-4-carboxamide (CAS No. 2411319) represents a significant contribution to the field of chemical biology and pharmaceutical research. Its complex molecular structure, characterized by a piperidine core and various functional groups, positions it as a promising candidate for further investigation into drug discovery and therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound holds great promise for addressing unmet medical needs.